![molecular formula C11H12F2N2O B7646684 (3S)-N-(3,5-difluorophenyl)pyrrolidine-3-carboxamide](/img/structure/B7646684.png)
(3S)-N-(3,5-difluorophenyl)pyrrolidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3S)-N-(3,5-difluorophenyl)pyrrolidine-3-carboxamide, also known as DFP-10825, is a small molecule that has gained attention in the scientific community for its potential applications in drug discovery and development. This compound has been shown to have promising effects on various biological pathways, making it a valuable tool for researchers exploring new treatments for a range of diseases.
Mechanism of Action
(3S)-N-(3,5-difluorophenyl)pyrrolidine-3-carboxamide's mechanism of action involves binding to specific sites on target proteins, thereby modulating their activity. For example, in the case of DPP-4 inhibition, this compound binds to the active site of the enzyme, preventing its activity and leading to increased levels of the hormone GLP-1, which helps to regulate blood glucose levels.
Biochemical and physiological effects:
This compound has been shown to have a range of biochemical and physiological effects, depending on the specific target protein and pathway being studied. For example, in addition to its effects on DPP-4, this compound has also been shown to inhibit the activity of the enzyme fatty acid amide hydrolase (FAAH), which is involved in the regulation of pain and inflammation.
Advantages and Limitations for Lab Experiments
(3S)-N-(3,5-difluorophenyl)pyrrolidine-3-carboxamide has several advantages for use in lab experiments, including its small size and ability to selectively target specific proteins and pathways. However, there are also limitations to its use, including its potential toxicity and the need for careful dosing and administration.
Future Directions
There are several potential future directions for research on (3S)-N-(3,5-difluorophenyl)pyrrolidine-3-carboxamide, including its use in the development of new treatments for type 2 diabetes, pain, and inflammation. Additionally, further studies are needed to better understand the compound's mechanism of action and potential side effects, as well as to explore its potential applications in other disease pathways.
Synthesis Methods
(3S)-N-(3,5-difluorophenyl)pyrrolidine-3-carboxamide can be synthesized through a multistep process involving the reaction of various starting materials. One common method involves the reaction of 3,5-difluoroaniline with pyrrolidine-3-carboxylic acid, followed by the addition of a protecting group and subsequent deprotection to yield the final product.
Scientific Research Applications
(3S)-N-(3,5-difluorophenyl)pyrrolidine-3-carboxamide has been studied extensively for its potential applications in drug discovery and development. One area of research has focused on the compound's ability to modulate the activity of various enzymes and receptors involved in disease pathways. For example, this compound has been shown to inhibit the activity of the enzyme dipeptidyl peptidase-4 (DPP-4), which is involved in the regulation of blood glucose levels and is a target for the treatment of type 2 diabetes.
properties
IUPAC Name |
(3S)-N-(3,5-difluorophenyl)pyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12F2N2O/c12-8-3-9(13)5-10(4-8)15-11(16)7-1-2-14-6-7/h3-5,7,14H,1-2,6H2,(H,15,16)/t7-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFUMKSWZFJEQMZ-ZETCQYMHSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1C(=O)NC2=CC(=CC(=C2)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CNC[C@H]1C(=O)NC2=CC(=CC(=C2)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12F2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.